3-Benzyloxy-2-ethyl-4-pyrone

• CAS No.: 111782-87-7
• Molecular Formula: C14H14O3
• Molecular Weight: 230.26 g/mol
• IUPAC Name: 2-ethyl-3-phenylmethoxypyran-4-one
• InChI: InChI=1S/C14H14O3/c1-2-13-14(12(15)8-9-16-13)17-10-11-6-4-3-5-7-11/h3-9H,2,10H2,1H3
• InChI Key: PPUKUGYJPWUOQF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=O)C=CO1)OCC2=CC=CC=C2

Description

3-Benzyloxy-2-ethyl-4-pyrone is a useful research compound. Its molecular formula is C14H14O3 and its molecular weight is 230.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 2-ethyl-3-hydroxy-4-pyrone (70 g, 0.5 mol) in methanol (650 ml) and sodium hydroxide solution (24 g, 0.6 mol of sodium hydroxide dissolved in 80 ml distilled water) was added benzyl chloride (90 ml, 0.75 mol) with stirring at room temperature. The reaction mixture was refluxed for 24 hours and then cooled. The solvent was removed by rotary evaporation and the residue was extracted into dichloromethane (500 ml). The organic layer was washed with 5% w/v sodium hydroxide solution (3×600 ml) and water (2×600 ml), dried over anhydrous sodium sulphate, filtered and rotary evaporated to give an oil. This oil was crystallized from diethylether in liquid nitrogen and the product recrystallized from diethylether to give the title compound (69 g, 65%) as colourless crystals, m.p. 33°-34° C.